Cas no 58981-28-5 (1-Propanone, 1-(2,3-dihydro-2-methylbenzo[b]thien-5-yl)-)

• Product Name: 1-Propanone, 1-(2,3-dihydro-2-methylbenzo[b]thien-5-yl)-
• CAS No: 58981-28-5
• MF: C₁₂H₁₄OS
• MW: 206.303962230682
• CID: 340282
• PubChem ID: 12256135
• Update Time: 2025-04-19

1-Propanone, 1-(2,3-dihydro-2-methylbenzo[b]thien-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2,3-dihydro-2-methylbenzo[b]thien-5-yl)-
• 1-(2-methyl-2,3-dihydro-1-benzothiophen-5-yl)propan-1-one
• 58981-28-5
• 5-propionyl-2-methyl-2,3-dihydrobenzo[b]thiophene
• DTXSID80482688
• DGGWVHUURDGHOV-UHFFFAOYSA-N
• SCHEMBL10690453

• Inchi： 1S/C12H14OS/c1-3-11(13)9-4-5-12-10(7-9)6-8(2)14-12/h4-5,7-8H,3,6H2,1-2H3
• InChI Key： DGGWVHUURDGHOV-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C(CC)=O)=CC=2CC1C

Computed Properties

• Exact Mass: 206.07662
• Monoisotopic Mass: 206.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers